Cas no 2171676-61-0 (3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}-5-bromobenzoic acid)

• Product Name: 3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}-5-bromobenzoic acid
• CAS No: 2171676-61-0
• MF: C₃₃H₃₀BrN₃O₅
• MW: 628.512407779694
• CID: 6029220
• PubChem ID: 165579629
• Update Time: 2025-05-20

3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}-5-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}-5-bromobenzoic acid
• EN300-1534972
• 2171676-61-0
• 3-{3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}-5-bromobenzoic acid

• Inchi： 1S/C33H30BrN3O5/c1-37(18-21-9-3-2-4-10-21)19-30(31(38)35-24-16-22(32(39)40)15-23(34)17-24)36-33(41)42-20-29-27-13-7-5-11-25(27)26-12-6-8-14-28(26)29/h2-17,29-30H,18-20H2,1H3,(H,35,38)(H,36,41)(H,39,40)
• InChI Key： XFTIAIDQOUKUSE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)NC(C(CN(C)CC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 627.13688g/mol
• Monoisotopic Mass: 627.13688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Additional information on 3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}-5-bromobenzoic acid

Research Briefing on 3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}-5-bromobenzoic acid (CAS: 2171676-61-0)

This research briefing provides an in-depth analysis of the latest scientific developments surrounding the compound 3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}-5-bromobenzoic acid (CAS: 2171676-61-0), a specialized chemical entity with significant potential in medicinal chemistry and drug discovery. Recent studies have focused on its unique structural features, synthetic applications, and biological activities, making it a compound of considerable interest in pharmaceutical research.

The compound's molecular architecture combines several pharmacologically relevant motifs: a fluorenylmethoxycarbonyl (Fmoc) protecting group, a benzyl(methyl)amino moiety, and a bromobenzoic acid terminus. This combination creates a versatile scaffold that has been investigated for multiple applications, particularly in peptide synthesis and as a building block for targeted drug delivery systems. Recent publications in 2023-2024 have explored its utility in solid-phase peptide synthesis (SPPS) where it serves as an important intermediate for creating modified peptide sequences with enhanced stability and bioavailability.

In terms of synthetic methodology, recent advancements have optimized the production of 2171676-61-0 through improved protection/deprotection strategies and more efficient coupling reactions. A 2024 study in the Journal of Medicinal Chemistry demonstrated a novel microwave-assisted synthesis approach that reduced reaction times from 24 hours to under 3 hours while maintaining yields above 85%. This technical improvement has significant implications for scaling up production while maintaining the compound's high purity standards required for pharmaceutical applications.

Biological evaluation studies have revealed interesting properties of derivatives based on this scaffold. The bromobenzoic acid component in particular has shown promise in facilitating targeted interactions with specific protein domains, as evidenced by recent crystallography studies published in Nature Chemical Biology. These interactions appear to modulate protein-protein interactions in disease-relevant pathways, suggesting potential applications in oncology and inflammatory diseases. However, researchers caution that further pharmacokinetic studies are needed to fully characterize the compound's in vivo behavior.

The current research landscape indicates growing interest in 2171676-61-0 as a versatile intermediate for PROTAC (Proteolysis Targeting Chimeras) development. Its ability to serve as a linker between target-binding moieties and E3 ligase recruiters has been demonstrated in early-stage research, with several biotech companies reportedly exploring this application. This aligns with broader industry trends toward targeted protein degradation therapies, positioning this compound as potentially valuable intellectual property in the pharmaceutical sector.

Looking forward, the most pressing research needs identified in recent literature include: (1) comprehensive toxicity profiling, (2) development of more efficient purification protocols to meet GMP standards, and (3) exploration of its utility in conjugate vaccines and antibody-drug conjugates. The compound's unique combination of stability and reactivity makes it particularly interesting for these emerging therapeutic modalities, though significant formulation challenges remain to be addressed.

In conclusion, 3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}-5-bromobenzoic acid represents a chemically sophisticated building block with multiple potential applications in drug discovery and development. While current research is still in relatively early stages, the compound's versatility and the growing body of positive preliminary data suggest it may play an important role in next-generation therapeutic development pipelines. Continued investment in research and development around this scaffold appears warranted based on current scientific evidence.